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Compound of Interest

Compound Name: lotasul

Cat. No.: B1205220

Overview and Chemical Structure

lohexol is a well-established, non-ionic, water-soluble monomeric contrast agent widely used
for various radiographic procedures, including lymphography.[1][2][3] Its low osmolality
compared to ionic agents contributes to its favorable safety profile.[1][3] lotasul is a non-ionic
dimeric, water-soluble contrast agent developed specifically to address some limitations of
conventional agents in lymphography. Its dimeric structure and higher molecular weight are
designed to reduce diffusion out of lymphatic vessels, allowing for a longer retention time and
better visualization.

The fundamental structural difference between the monomeric lohexol and the dimeric lotasul
is a key factor influencing their physicochemical properties and performance in lymphography.
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Chemical Structures
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Generalized Experimental Workflow for Canine CT Lymphography

Animal Preparation
(e.g., Beagle Dog)
Anesthesia Administered

Locate Injection Site Set Infusion Parameters
i - Dose (e.g., 60 mgl/kg)
... Popliteal Lymph Node) - Rate (e.g., 2 mL/min)

Percutaneous Injection
of Contrast Agent
(lohexol or lotasul)

Imaging Acquisition
- Radiography/Fluoroscopy
- Computed Tomography (CT)

Image Analysis
- Assess Vessel Opacification
- Evaluate Spatial Resolution
- Monitor for Adverse Events

Pharmacokinetic Analysis
(Optional)

- Blood/Urine Collection

- Measure lodine Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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